Cas no 15219-93-9 (a-D-Fructofuranoside, methyl)

a-D-Fructofuranoside, methyl structure
a-D-Fructofuranoside, methyl structure
Product Name:a-D-Fructofuranoside, methyl
CAS No:15219-93-9
MF:C7H14O6
MW:194.182463169098
CID:120869
PubChem ID:6325664
Update Time:2025-04-18

a-D-Fructofuranoside, methyl Chemical and Physical Properties

Names and Identifiers

    • a-D-Fructofuranoside, methyl
    • .alpha.-D-Fructofuranoside, methyl
    • CHEMBL450037
    • CHEBI:191956
    • (2S,3S,4S,5R)-2,5-bis(hydroxymethyl)-2-methoxyoxolane-3,4-diol
    • methyl alpha-D-fructofuranoside
    • SCHEMBL3788926
    • 15219-93-9
    • Inchi: 1S/C7H14O6/c1-12-7(3-9)6(11)5(10)4(2-8)13-7/h4-6,8-11H,2-3H2,1H3/t4-,5-,6+,7+/m1/s1
    • InChI Key: JPHVNZOOBXUCDJ-JWXFUTCRSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@@]1(CO)OC)O)O

Computed Properties

  • Exact Mass: 194.07902
  • Monoisotopic Mass: 194.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 99.4Ų

Experimental Properties

  • PSA: 99.38
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